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Compound of Interest

Compound Name:
5-(Ethylthio)thiophene-2-

carboxylic acid

Cat. No.: B1269295 Get Quote

CAS Number: 101861-40-9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-(Ethylthio)thiophene-2-
carboxylic acid, a sulfur-containing heterocyclic compound of interest in medicinal chemistry

and materials science. While specific experimental and biological data for this particular

derivative is limited in publicly accessible literature, this document consolidates available

information and draws upon the well-established chemistry and biological significance of the

broader class of thiophene-2-carboxylic acids to offer valuable insights for research and

development.

Chemical and Physical Properties
Quantitative data for 5-(Ethylthio)thiophene-2-carboxylic acid has been aggregated from

various chemical suppliers. It is important to note that some of these properties may be

predicted rather than experimentally determined.
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Property Value Source

CAS Number 101861-40-9 ChemBridge

Molecular Formula C₇H₈O₂S₂ Sigma-Aldrich

Molecular Weight 188.27 g/mol Sigma-Aldrich

Appearance Solid (form) Sigma-Aldrich, Hit2Lead[1]

Purity ≥95% Hit2Lead[1]

LogP 2.78 Hit2Lead[1]

Rotatable Bonds 3 Hit2Lead[1]

SMILES String CCSc1ccc(s1)C(O)=O Sigma-Aldrich

InChI Key
JELCXTWBBLAQMG-

UHFFFAOYSA-N
Sigma-Aldrich

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of 5-(Ethylthio)thiophene-2-
carboxylic acid are not readily available. However, general synthetic strategies for substituted

thiophene-2-carboxylic acids can be adapted. A plausible synthetic approach is outlined below,

based on established thiophene chemistry.

Logical Synthesis Workflow

Starting Materials Step 1: Halogenation Intermediate Step 2: Thiolation Final Product

Thiophene-2-carboxylic acid Bromination (e.g., NBS) 5-Bromothiophene-2-carboxylic acid Nucleophilic Substitution
(e.g., Sodium ethanethiolate)

5-(Ethylthio)thiophene-
2-carboxylic acid

Click to download full resolution via product page

Caption: A potential synthetic route to 5-(Ethylthio)thiophene-2-carboxylic acid.
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Note on Experimental Execution:

Purification: Purification of the final product would likely involve standard techniques such as

recrystallization from a suitable solvent system or column chromatography on silica gel.

Analytical Characterization: The structure and purity of the synthesized compound would be

confirmed using analytical methods such as Nuclear Magnetic Resonance (NMR)

spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and High-Performance Liquid

Chromatography (HPLC).

Potential Applications in Drug Development
While no specific biological activities or drug development applications have been reported for

5-(Ethylthio)thiophene-2-carboxylic acid, the thiophene-2-carboxylic acid scaffold is a well-

known privileged structure in medicinal chemistry. Thiophene derivatives exhibit a wide range

of pharmacological activities, and it is plausible that the title compound could be investigated

for similar properties.

Established Biological Activities of Thiophene
Derivatives
Thiophene-containing molecules have been successfully developed into drugs with various

therapeutic applications. The ethylthio functional group at the 5-position may modulate the

pharmacokinetic and pharmacodynamic properties of the thiophene-2-carboxylic acid core,

potentially leading to novel biological activities.

Potential Therapeutic Areas

Thiophene Scaffold

Anti-inflammatory

e.g., NSAIDs

Anticancer Antimicrobial Antiviral CNS Disorders

e.g., Antipsychotics
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Caption: Therapeutic areas where thiophene derivatives have shown promise.

Signaling Pathways of Interest for Thiophene
Derivatives
Given the broad bioactivity of thiophene-based compounds, they have been shown to interact

with various biological targets and signaling pathways. For drug development professionals,

investigating the effect of 5-(Ethylthio)thiophene-2-carboxylic acid on pathways modulated

by other thiophene-containing drugs would be a logical starting point.

Hypothetical Target Exploration Workflow

5-(Ethylthio)thiophene-
2-carboxylic acid

High-Throughput Screening
(Target-based or Phenotypic)

Hit Identification

Target Validation
(e.g., Cellular thermal shift assay)

Lead Optimization

Preclinical Development

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1269295?utm_src=pdf-body
https://www.benchchem.com/product/b1269295?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A generalized workflow for identifying the biological targets of a novel compound.

Conclusion
5-(Ethylthio)thiophene-2-carboxylic acid represents an under-explored derivative of the

pharmacologically significant thiophene-2-carboxylic acid family. While specific data on its

synthesis, properties, and biological activity are scarce, the established importance of the core

scaffold suggests that this compound could be a valuable building block for the discovery of

new therapeutic agents and functional materials. Further research is warranted to fully

elucidate the chemical and biological profile of this molecule. Researchers are encouraged to

use the general methodologies outlined in this guide as a starting point for their investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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